Cas no 57-16-9 ((17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate)
![(17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate structure](https://www.kuujia.com/scimg/cas/57-16-9x500.png)
57-16-9 structure
Product name:(17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate
(17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate Chemical and Physical Properties
Names and Identifiers
-
- (17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) acetate
- BL-141
- 3β,17-Dihydroxy-6α-methylpregn-4-en-20-one 17-acetate
- [(3S,6S,8R,9S,10R,13S,14S,17R)-17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
- Pregn-4-en-20-one, 17-(acetyloxy)-3-hydroxy-6-methyl-, (3-beta,6-alpha)-
- PREGN-4-EN-20-ONE, 3.BETA.,17-DIHYDROXY-6.ALPHA.-METHYL-, 17-ACETATE
- Pregn-4-en-20-one, 3-beta,17-dihydroxy-6-alpha-methyl-, 17-acetate
- 17-(Acetyloxy)-3-hydroxy-6-methyl-pregn-4-en-20-one, (3beta,6alpha)-
- 17-(ACETYLOXY)-3-HYDROXY-6-METHYL-PREGN-4-EN-20-ONE, (3.BETA.,6.ALPHA.)-
- (3beta,6alpha)-3-hydroxy-6-methyl-20-oxopregn-4-en-17-yl acetate
- (3beta,6alpha)-17-(acetyloxy)-3-hydroxy-6-methyl-pregn-4-en-20-one
- SCHEMBL9724563
- 57-16-9
- BK5J1R2YDO
- 3-Hydroxy-6-alpha-methyl-17-acetoxyprogesterone
- BL 141
- Q27274715
- UNII-BK5J1R2YDO
- NSC 86014
- 3.BETA.,17-DIHYDROXY-6.ALPHA.-METHYLPREGN-4-EN-20-ONE 17-ACETATE
- PREGN-4-EN-20-ONE, 17-(ACETYLOXY)-3-HYDROXY-6-METHYL-, (3.BETA.,6.ALPHA.)-
- NSC-86014
- 3-beta,17-Dihydroxy-6-alpha-methylpregn-4-en-20-one 17-acetate
- (17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate
-
- Inchi: InChI=1S/C24H36O4/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26/h13-14,17-20,27H,6-12H2,1-5H3/t14-,17-,18+,19-,20-,22+,23-,24-/m0/s1
- InChI Key: ODVZWAWQENIRKD-CKRBXLRKSA-N
- SMILES: CC1CC2C(CCC3(C2CCC3(C(=O)C)OC(=O)C)C)C4(C1=CC(CC4)O)C
Computed Properties
- Exact Mass: 388.26148
- Monoisotopic Mass: 388.261
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 726
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6Ų
- XLogP3: 3.9
Experimental Properties
- Density: 1.13
- Boiling Point: 494.5°C at 760 mmHg
- Flash Point: 161.3°C
- Refractive Index: 1.545
- PSA: 63.6
- LogP: 4.44700
(17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate Related Literature
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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5. Book reviews
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